Cas no 110525-56-9 (4-(1H-Pyrazol-1-yl)butanoic acid)

4-(1H-Pyrazol-1-yl)butanoic acid is a versatile heterocyclic carboxylic acid featuring a pyrazole moiety linked to a butanoic acid chain. This compound is valued for its dual functional groups, enabling applications in organic synthesis, pharmaceutical intermediates, and coordination chemistry. The pyrazole ring offers nitrogen-based coordination sites, while the carboxylic acid group facilitates further derivatization or metal complexation. Its structural flexibility makes it useful in designing bioactive molecules, ligands, and polymers. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined reactivity profile allows for selective modifications, making it a practical building block in medicinal chemistry and materials science research.
4-(1H-Pyrazol-1-yl)butanoic acid structure
110525-56-9 structure
Product Name:4-(1H-Pyrazol-1-yl)butanoic acid
CAS No:110525-56-9
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD01693645
CID:187747
PubChem ID:3066548
Update Time:2025-06-07

4-(1H-Pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-Pyrazol-1-yl)butanoic acid
    • 1H-Pyrazole-1-butanoic acid
    • 4-PYRAZOL-1-YL-BUTYRIC ACID
    • 4-pyrazolylbutanoic acid
    • AC1MIC10
    • AC1Q75HH
    • ACMC-20e8p8
    • Pyrazole-1-butyric acid
    • SureCN3489062
    • 4-pyrazol-1-ylbutanoic acid
    • 4-(1-pyrazolyl)butanoic acid
    • 4-(1H-pyrazol-1-yl)butanoic acid(SALTDATA: FREE)
    • F2130-0208
    • 110525-56-9
    • VS-04033
    • MFCD01693645
    • FT-0717297
    • Z285049638
    • DTXSID00149281
    • AKOS000161645
    • CS-0216542
    • SCHEMBL3489062
    • EN300-50351
    • 4-(1H-pyrazol-1-yl)butanoicacid
    • DA-15542
    • STL146715
    • ALBB-016367
    • BBL013882
    • SY173996
    • 4-(pyrazol-1-yl)butanoic acid
    • G31316
    • 1H-Pyrazole-1-butanoicacid
    • MDL: MFCD01693645
    • Inchi: 1S/C7H10N2O2/c10-7(11)3-1-5-9-6-2-4-8-9/h2,4,6H,1,3,5H2,(H,10,11)
    • InChI Key: PQTCGHYOOHMITR-UHFFFAOYSA-N
    • SMILES: OC(CCCN1C=CC=N1)=O

Computed Properties

  • Exact Mass: 154.0743
  • Monoisotopic Mass: 154.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 74-76 °C
  • Boiling Point: 335.7±25.0 °C at 760 mmHg
  • Flash Point: 156.8±23.2 °C
  • Refractive Index: 1.56
  • PSA: 55.12
  • LogP: 0.74790
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(1H-Pyrazol-1-yl)butanoic acid Pricemore >>

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